Cas no 56987-35-0 (3,3-dibromoazepan-2-one)

• Product Name: 3,3-dibromoazepan-2-one
• CAS No: 56987-35-0
• MF: C₆H₉Br₂NO
• MW: 270.949760198593
• MDL: MFCD00154706
• CID: 946304
• PubChem ID: 283271
• Update Time: 2025-08-05

3,3-dibromoazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dibromoazepan-2-one
• 3,3-DIBROMO-AZEPAN-2-ONE
• 2H-Azepin-2-one, 3,3-dibromohexahydro-
• NSC137662
• Z1269160676
• 3,3-Dibromo-2-oxoperhydroazepine
• 3,3-dibromoperhydroazepin-2-one
• NSC-137662
• 3,3-Dibromo-2-azepanone #
• 2H-Azepin-2-one,3-dibromohexahydro-
• 56987-35-0
• C6H9Br2NO
• 3,3-dibromoazacycloheptan-2-one
• DTXSID70300584
• 3,3-Dibromo-2-azepanone
• DB-314740
• EN300-301061
• MFCD00154706
• BCP25502
• 3,3-DIBROMO-4,5,6,7-TETRAHYDRO-1H-AZEPIN-2(3H)-ONE
• AS-68491
• A936541
• AKOS015834979
• CS-0036593
• SY076257
• SCHEMBL9320311
• ALBB-034181

• MDL： MFCD00154706
• Inchi： 1S/C6H9Br2NO/c7-6(8)3-1-2-4-9-5(6)10/h1-4H2,(H,9,10)
• InChI Key： KJIRIIANVAJNNI-UHFFFAOYSA-N
• SMILES： BrC1(C(NCCCC1)=O)Br

Computed Properties

• Exact Mass: 268.90507
• Monoisotopic Mass: 268.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 3,3-dibromoazepan-2-one

Introduction to 3,3-dibromoazepan-2-one (CAS No. 56987-35-0) and Its Emerging Applications in Chemical Biology

3,3-dibromoazepan-2-one, identified by the chemical abstracts service number 56987-35-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the azepane family, characterized by a seven-membered nitrogen-containing ring, which makes it a versatile scaffold for pharmaceutical and biochemical applications. The presence of two bromine atoms at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis and drug development.

The structure of 3,3-dibromoazepan-2-one features a rigid bicyclic system with electron-withdrawing bromine substituents, which can influence its interactions with biological targets. This structural motif has been explored in various research studies for its potential as a pharmacophore in medicinal chemistry. The compound’s ability to undergo selective functionalization at the bromine atoms allows for the introduction of diverse side chains, enabling the design of novel molecules with tailored biological activities.

In recent years, 3,3-dibromoazepan-2-one has been investigated for its role in the development of bioactive molecules targeting neurological disorders. The azepane core is known to mimic the conformational flexibility of natural amino acids, making it an attractive scaffold for peptidomimetics. Studies have demonstrated that derivatives of this compound can interact with specific protein targets involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The bromine atoms serve as handles for further chemical modifications, allowing researchers to optimize binding affinity and selectivity.

One of the most compelling aspects of 3,3-dibromoazepan-2-one is its utility in synthesizing small-molecule inhibitors. Researchers have leveraged its reactivity to develop compounds that disrupt aberrant signaling pathways in cancer cells. The bromine substituents facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the incorporation of pharmacophoric elements from other natural products or synthetic scaffolds, enhancing the therapeutic potential of 3,3-dibromoazepan-2-one derivatives.

The compound has also been explored in the context of antimicrobial agents. The structural features of 3,3-dibromoazepan-2-one allow it to interact with bacterial enzymes and cell wall components, disrupting essential biological processes. Recent studies have highlighted its efficacy against multidrug-resistant bacteria by interfering with DNA gyrase and topoisomerase activities. The bromine atoms contribute to hydrophobic interactions with bacterial targets, improving membrane permeability and facilitating intracellular uptake.

Advances in computational chemistry have further accelerated the discovery of novel derivatives of 3,3-dibromoazepan-2-one. Molecular modeling techniques predict optimal positions for functionalization based on electronic and steric properties. These predictions guide experimental efforts, reducing trial-and-error approaches and improving the efficiency of drug discovery pipelines. Additionally, virtual screening algorithms identify potential binding pockets on biological targets, allowing researchers to design 3,3-dibromoazepan-2-one analogs with enhanced specificity.

The synthesis of 3,3-dibromoazepan-2-one itself presents an interesting challenge due to its strained ring system. Traditional methods involve multi-step sequences starting from readily available precursors such as cyclohexanone derivatives. However, recent innovations have introduced more streamlined synthetic routes that minimize byproduct formation and improve yields. These advancements underscore the growing importance of this compound in industrial-scale applications.

In conclusion, 3 , 3 - dibromoazepan - 2 - one ( CAS No . 56987 - 35 - 0 ) remains a cornerstone in modern chemical biology research due to its structural versatility and reactivity. Its applications span across multiple therapeutic areas, including neurology and oncology, highlighting its significance as a building block for next-generation therapeutics. As synthetic methodologies continue to evolve, this compound will undoubtedly play an increasingly pivotal role in drug discovery efforts worldwide.